Cas no 1795296-70-6 (N-[1-(furan-3-yl)propan-2-yl]-2-oxoimidazolidine-1-carboxamide)

• Product Name: N-[1-(furan-3-yl)propan-2-yl]-2-oxoimidazolidine-1-carboxamide
• CAS No: 1795296-70-6
• MF: C₁₁H₁₅N₃O₃
• MW: 237.255102396011
• CID: 5369083
• Update Time: 2025-10-23

N-[1-(furan-3-yl)propan-2-yl]-2-oxoimidazolidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(furan-3-yl)propan-2-yl]-2-oxoimidazolidine-1-carboxamide

• Inchi： 1S/C11H15N3O3/c1-8(6-9-2-5-17-7-9)13-11(16)14-4-3-12-10(14)15/h2,5,7-8H,3-4,6H2,1H3,(H,12,15)(H,13,16)
• InChI Key： IQGRQXLDDMXVRZ-UHFFFAOYSA-N
• SMILES： C1(=O)N(C(NC(C)CC2C=COC=2)=O)CCN1

Computed Properties

• Exact Mass: 237.111
• Monoisotopic Mass: 237.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Imidazolidines Imidazolidinones

Additional information on N-[1-(furan-3-yl)propan-2-yl]-2-oxoimidazolidine-1-carboxamide

Comprehensive Overview of N-[1-(furan-3-yl)propan-2-yl]-2-oxoimidazolidine-1-carboxamide (CAS No. 1795296-70-6)

N-[1-(furan-3-yl)propan-2-yl]-2-oxoimidazolidine-1-carboxamide (CAS No. 1795296-70-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique furan and imidazolidine moieties, exhibits potential applications in drug discovery and material science. Its molecular structure combines a furan-3-yl group with a propan-2-yl chain, linked to a 2-oxoimidazolidine-1-carboxamide core, making it a versatile intermediate for synthetic chemistry.

The growing interest in N-[1-(furan-3-yl)propan-2-yl]-2-oxoimidazolidine-1-carboxamide is driven by its potential role in addressing modern challenges such as antimicrobial resistance and sustainable agriculture. Researchers are exploring its derivatives for their bioactivity, particularly in targeting enzyme inhibition and receptor modulation. The compound's CAS No. 1795296-70-6 serves as a critical identifier in global chemical databases, ensuring precise tracking in regulatory and commercial contexts.

In the context of green chemistry, this compound aligns with the demand for eco-friendly synthetic routes. Its furan component, derived from renewable biomass, highlights its relevance in sustainable industrial applications. Additionally, the imidazolidine scaffold is a well-known pharmacophore, often associated with bioactive molecules, which underscores its importance in medicinal chemistry.

From a technical perspective, the synthesis of N-[1-(furan-3-yl)propan-2-yl]-2-oxoimidazolidine-1-carboxamide involves multi-step organic reactions, including amidation and cyclization. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. These methods are essential for ensuring compliance with industry standards and facilitating its use in high-value applications.

The compound's potential extends to crop protection, where its derivatives are being investigated for their pesticidal and herbicidal properties. With increasing global focus on food security, such innovations are critical for developing next-generation agrochemicals. Furthermore, its carboxamide functionality offers opportunities for further chemical modifications, enabling the creation of tailored molecules for specific biological targets.

In summary, N-[1-(furan-3-yl)propan-2-yl]-2-oxoimidazolidine-1-carboxamide (CAS No. 1795296-70-6) represents a promising compound at the intersection of pharmaceuticals, agrochemicals, and sustainable chemistry. Its structural features and functional groups make it a valuable candidate for ongoing research and development, addressing some of the most pressing challenges in science and industry today.